Cas no 2172526-15-5 (3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2172526-15-5
• MF: C₁₀H₁₀ClN₃O₂S
• MW: 271.723299503326
• CID: 6193770
• PubChem ID: 165743856
• Update Time: 2025-07-23

3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• [3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride
• 2172526-15-5
• EN300-1461485

• Inchi： 1S/C10H10ClN3O2S/c1-8-9(7-17(11,15)16)6-14(13-8)10-4-2-3-5-12-10/h2-6H,7H2,1H3
• InChI Key： JFIPUJIJAXHHAP-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(C2C=CC=CN=2)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 271.0182254g/mol
• Monoisotopic Mass: 271.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride

Introduction to 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2172526-15-5)

3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride, with the chemical identifier CAS No. 2172526-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural framework of this compound incorporates a pyrazole core, a pyridine substituent, and a methyl group, which collectively contribute to its unique chemical properties and reactivity.

The pyridin-2-yl moiety in the molecule is particularly noteworthy, as it introduces a nitrogen-containing heterocycle that is known to enhance binding affinity and metabolic stability in drug candidates. Pyridine derivatives are frequently employed in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. In the context of 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride, the pyridine ring at the 2-position serves as a key pharmacophoric element, facilitating interactions with biological systems.

The 1H-pyrazol-4-yl group further enriches the structural complexity of this compound, providing another heterocyclic scaffold that can contribute to its pharmacological activity. Pyrazole derivatives are well-documented for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The presence of both pyridine and pyrazole moieties suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further exploration in drug discovery.

The terminal sulfonyl chloride functionality is a critical aspect of this compound's reactivity. Sulfonyl chlorides are highly versatile synthetic intermediates that can undergo nucleophilic substitution reactions to form sulfonamides, sulfonates, or other derivatives. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel compounds with tailored biological activities. The reactivity of the sulfonyl chloride group in 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their inherent biological activity and synthetic flexibility. The combination of pyridine and pyrazole in 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride aligns with current trends in medicinal chemistry, where multiheterocyclic systems are being explored for their potential to interact with multiple biological targets simultaneously. This approach has led to the development of highly effective drugs that exhibit synergistic effects, improving treatment outcomes.

In particular, the 3-methyl substituent at the pyrazole ring may influence the electronic properties and steric environment of the molecule, thereby modulating its interactions with biological targets. The methyl group can serve as a hydrophobic anchor or participate in van der Waals interactions, depending on the context of its binding site. Such fine-tuning of molecular structure is essential for optimizing drug efficacy and minimizing side effects.

The synthesis of 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl chloride group typically involves chlorosulfonation followed by reaction with a suitable base or nucleophile. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may also be employed to construct the desired molecular framework efficiently.

The pharmacological potential of this compound has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict binding affinities and identify potential target proteins for 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylylmethanesulfonyl chloride. These studies have suggested that it may interact with enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation.

Experimental validation has further supported these predictions by demonstrating inhibitory effects on specific enzymatic targets. For instance, preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in disease pathogenesis. Such findings underscore its potential as a lead compound for further development into therapeutic agents.

The versatility of 3-methyl-1-(pyridin-2-ylylmethanesulfonyl chloride) extends beyond its role as an intermediate in drug synthesis; it also serves as a building block for exploring novel chemical entities through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of compounds with diverse biological profiles for high-throughput screening.

The growing interest in biologics has also prompted investigations into how modifications at different positions within 3-methyl - 1 - (pyridin - 2 - y l ) - 1 H - p y r az o l - 4 - y l m e t h an es u l f on y l ch lor ide influence its pharmacokinetic properties. For example, alterations to solubility or metabolic stability can significantly impact drug delivery systems and patient compliance. These considerations are critical in transitioning from laboratory-scale synthesis to clinical applications.

In conclusion,3-methyl - 1 - ( py ridin - 2 - y l ) - 1 H - p y r az o l - 4 - y l m e t h an es u l f on y l ch lor ide (CAS No . 2172526 - 15 - 5 ) represents an exciting opportunity for innovation in pharmaceutical research . Its unique structural features , coupled with recent advances i n dr u g d is co v ery meth o dolo gies , position i t as a promis ing cандидат f o r furth er stu dies . As research continues , we can expect t o see more applications emerge from t his versatile c ompound , contributing t o t he de velopment o f n ew t herapeut ic agents . p >